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Compound of Interest

Compound Name: Sodium p-cresolate

Cat. No.: B075617 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. The proper disposal of chemical waste, such as

sodium p-cresolate, is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe handling and

disposal of sodium p-cresolate, ensuring the well-being of your team and compliance with

regulatory standards.

Sodium p-cresolate is classified as a hazardous waste, toxic through all routes of exposure

including inhalation, ingestion, and skin contact.[1] It is crucial to handle this compound with

appropriate personal protective equipment (PPE) and within a designated, well-ventilated area.

Immediate Safety and Handling
Before beginning any procedure involving sodium p-cresolate, ensure that all personnel are

equipped with the following PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.

In the event of a spill, immediate action is necessary to contain and neutralize the substance.

For small spills, absorb the material with sand, cement powder, or another noncombustible
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absorbent and place it in a sealed container for disposal.[1] For larger spills, dike the area to

prevent spreading and neutralize the spilled material with crushed limestone, soda ash, or lime.

[1]

Quantitative Data for Disposal
The following table summarizes key quantitative information relevant to the disposal of sodium
p-cresolate and related phenolic compounds. It is important to note that specific regulations

may vary, and consultation with local environmental, health, and safety (EHS) authorities is

always recommended.

Parameter Value/Guideline Source

EPA Hazardous Waste

Numbers
F004, U052, D025 [2]

Neutralization pH Range 5.5 - 9.0 [3]

P-listed Waste Container Limit 1 quart (approx. 1 liter) [4]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of sodium p-
cresolate waste generated in a laboratory setting. This procedure is designed for small

quantities typically encountered in research and development.

Waste Segregation:

Collect all waste containing sodium p-cresolate, including aqueous solutions,

contaminated solids (e.g., paper towels, pipette tips), and empty containers, in a dedicated

and clearly labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Labeling:
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Label the waste container with "Hazardous Waste," the full chemical name "Sodium p-
cresolate," and the appropriate hazard warnings (e.g., "Toxic," "Corrosive").

Neutralization (for aqueous solutions):

Important: This step should only be performed by trained personnel in a chemical fume

hood.

For dilute aqueous solutions, slowly add a weak acidic solution (e.g., 1M hydrochloric

acid) while stirring continuously.

Monitor the pH of the solution using a calibrated pH meter or pH paper.

Carefully adjust the pH to a neutral range of 5.5 to 9.0.[3]

Note: While neutralization of corrosive waste is a standard practice, the toxicity of sodium
p-cresolate means the neutralized solution may still be considered hazardous waste.

Consult your local regulations for permissible discharge limits.

Final Disposal:

All sodium p-cresolate waste, including neutralized solutions and contaminated solids,

must be disposed of through a licensed hazardous waste disposal company.

Contact your institution's EHS department to arrange for pickup.

Incineration is a potential disposal method for sodium p-cresolate.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of sodium p-cresolate.
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Sodium p-Cresolate Disposal Workflow
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Caption: A workflow for the safe disposal of sodium p-cresolate.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste. Always prioritize safety and consult your

institution's specific guidelines for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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